4-Hydroxy-1-methyl-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid (2-ethylamino-ethyl)-amide hcl

• IUPAC Name: N-[2-(ethylamino)ethyl]-4-hydroxy-1-methyl-2-oxoquinoline-3-carboxamide;hydrochloride
• InChI: InChI=1S/C15H19N3O3.ClH/c1-3-16-8-9-17-14(20)12-13(19)10-6-4-5-7-11(10)18(2)15(12)21;/h4-7,16,19H,3,8-9H2,1-2H3,(H,17,20);1H
• InChI Key: IWZPPMDXVJTQME-UHFFFAOYSA-N
• Canonical SMILES: CCNCCNC(=O)C1=C(C2=CC=CC=C2N(C1=O)C)O.Cl
• Molecular Formula: C15H20ClN3O3
• Molecular Weight: 325.79 g/mol
• CAS No.: 1172844-37-9

Description

4-Hydroxy-1-methyl-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid (2-ethylamino-ethyl)-amide hcl is a useful research compound. Its molecular formula is C15H20ClN3O3 and its molecular weight is 325.79 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Properties and Structure-Activity Relationships

Hydroxycinnamic acids (HCAs) are recognized for their significant biological properties, including antioxidant activities. Studies focused on the structure-activity relationships (SARs) of HCAs suggest the importance of unsaturated bonds and specific structural modifications to enhance antioxidant activity. These insights are crucial for understanding how modifications in chemical structure, such as esterification and amidation processes, can influence biological activity, which might be relevant for the compound of interest (Razzaghi-Asl et al., 2013).

Corrosion Inhibition

Quinoline and its derivatives have been extensively explored for their anticorrosive properties, attributed to their ability to form stable chelating complexes with metallic surfaces. This suggests potential applications of quinoline-related compounds in protecting materials from corrosion, highlighting the diverse industrial applications of such compounds (Verma, Quraishi, & Ebenso, 2020).

Drug Synthesis and Biomaterials

Levulinic acid and its derivatives serve as key building blocks in drug synthesis, offering a versatile platform for the development of a wide range of pharmaceuticals. The presence of functional groups such as carbonyl and carboxyl enhances its utility in synthesizing value-added chemicals, potentially reducing the cost and environmental impact of drug production. This highlights the importance of functional group manipulation in drug development, which could be relevant for exploring the applications of the compound (Zhang et al., 2021).

Metabolic-Hydroxy and Carboxy Functionalization

The modification of alkyl moieties through metabolic processes, leading to the formation of hydroxy and carboxy functionalized metabolites, plays a significant role in modifying pharmacologic activity. This area of research is pertinent for understanding how structural changes affect the activity and potential therapeutic applications of drug molecules (El-Haj & Ahmed, 2020).